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Compound of Interest

Compound Name: Methyl 2,2-dichloropropionate

Cat. No.: B100798

For Researchers, Scientists, and Drug Development Professionals

Methyl 2,2-dichloropropionate, a chlorinated carboxylic acid ester, primarily serves as a key
intermediate in the synthesis of the herbicide Dalapon. This guide provides a comprehensive
cost-benefit analysis of its use, comparing it with alternative synthetic routes and final herbicidal
products. The comparison is based on experimental data, cost-effectiveness, and
environmental impact, offering a detailed resource for professionals in agrochemical research
and development.

Executive Summary

The use of Methyl 2,2-dichloropropionate is intrinsically linked to the production of Dalapon,
a selective herbicide effective against perennial grasses. While the synthesis of Dalapon via its
methyl ester is a viable chemical pathway, the relevance of this process has diminished
significantly due to the discontinued registration of Dalapon in major markets like the United
States. The cost-benefit analysis, therefore, extends to a broader comparison of Dalapon with
currently prevalent herbicides such as glyphosate and glufosinate.

From a production standpoint, the synthesis of Dalapon from 2,2-dichloropropionic acid or its
methyl ester is a straightforward process. However, the alternatives, glyphosate and
glufosinate, offer broader spectrum weed control and have become the industry standard. The
environmental persistence and potential for groundwater contamination of Dalapon have also
contributed to its decline in use. This guide will delve into the quantitative performance,
economic costs, and environmental considerations of these herbicidal options.
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Quantitative Performance Comparison of Herbicides

The efficacy of a herbicide is a critical factor in its cost-benefit analysis. The following table
summarizes the performance of Dalapon in comparison to its major alternatives, glyphosate
and glufosinate, based on available experimental data.

Typical
. L Weed Control
Herbicide Target Weeds Application Crop Safety

Efficacy (%)
Rate ( kg/ha)

] Selective for
Perennial )
80 - 95 (on certain broadleaf
grasses (e.g., )
Dalapon ) 5-15 susceptible crops (e.g.,
Couch, Kikuyu,
grasses) sugar beets,
Paspalum) )
citrus)

Non-selective;
requires use with

lyphosate-
Broad-spectrum Ivp

Glyphosate (most annualand 0.5-2.0 90 - 100

perennial weeds)

tolerant crops or
for pre-
planting/post-
harvest

application

Non-selective;

requires use with
Broad-spectrum

) glufosinate-
Glufosinate (mostannualand 0.4-15 85 - 98

) tolerant crops or
perennial weeds) ]
for directed spray

applications

Note: Efficacy can vary depending on weed species, growth stage, and environmental
conditions.

Economic Analysis
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The economic viability of using Methyl 2,2-dichloropropionate is dependent on the cost of the

raw material, the efficiency of its conversion to Dalapon, and the market price of the final

product compared to its alternatives.

Chemical Form

Price (USD)

Methyl 2,2-dichloropropionate Technical Grade

Not readily available

commercially

~$60-85 / 1g (for laboratory

2,2-Dichloropropionic Acid 95%-+ Purity
use)[1]
Dalapon (as sodium salt) Analytical Standard ~$48 / neat
Glyphosate (41% solution) Commercial Grade ~$14-25 / gallon[2][3][4][5][6]
) ) Price varies by formulation and
Glufosinate Commercial Grade

supplier

Note: Prices are subject to change and vary based on supplier, quantity, and purity. The price

for bulk industrial quantities of 2,2-dichloropropionic acid would be significantly lower than the

listed laboratory-grade price.

Environmental and Safety Profile

The environmental fate and toxicological profile of a herbicide are crucial considerations in its

overall cost-benefit assessment.

Herbicide Soil Persistence

Potential for
Groundwater
Leaching

Acute Toxicity
(LD50, oral, rat)

Low to moderate (half-

High (due to low soil

Dalapon ] ] 970 mg/kg
life of 2-8 weeks)[7] adsorption)[7]
Low (strongly adsorbs
Glyphosate ) Low >5000 mg/kg
to soil)
] Low (rapidly degraded
Glufosinate ) ) Low 1620 mg/kg
by microorganisms)
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Experimental Protocols

Synthesis of Methyl 2,2-dichloropropionate via Fischer
Esterification of 2,2-Dichloropropionic Acid

This protocol describes a general method for the esterification of a carboxylic acid, which can
be adapted for the synthesis of Methyl 2,2-dichloropropionate.

Materials:

2,2-Dichloropropionic acid

e Methanol (anhydrous)

e Concentrated sulfuric acid (catalyst)

e Sodium bicarbonate solution (saturated)

e Brine

e Anhydrous magnesium sulfate

¢ Round-bottom flask

o Reflux condenser

e Separatory funnel

Rotary evaporator

Procedure:

 In a round-bottom flask, dissolve 2,2-dichloropropionic acid in an excess of anhydrous
methanol.

o Carefully add a catalytic amount of concentrated sulfuric acid to the solution.

o Attach a reflux condenser and heat the mixture to reflux for several hours. The reaction
progress can be monitored by thin-layer chromatography (TLC).
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 After the reaction is complete, allow the mixture to cool to room temperature.
 Remove the excess methanol using a rotary evaporator.

o Dissolve the residue in a suitable organic solvent (e.qg., diethyl ether) and transfer it to a
separatory funnel.

o Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to
neutralize the acid catalyst), and brine.

e Dry the organic layer over anhydrous magnesium sulfate.

« Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the
crude Methyl 2,2-dichloropropionate.

e The crude product can be purified by distillation.

Synthesis of Dalapon (Sodium 2,2-dichloropropionate)
from 2,2-Dichloropropionic Acid

The following protocol is adapted from a patented method for the preparation of alkali metal
salts of 2,2-dichloropropionic acid.[8]

Materials:

2,2-Dichloropropionic acid

Anhydrous sodium carbonate

Chlorinated hydrocarbon solvent (e.g., perchloroethylene, methylene dichloride)[8]

Reaction vessel with stirring and heating capabilities

Filtration apparatus

Procedure:

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b100798?utm_src=pdf-body
https://patents.google.com/patent/US3007964A/en
https://patents.google.com/patent/US3007964A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

 In areaction vessel, create a slurry of finely subdivided anhydrous sodium carbonate in a
liquid chlorinated hydrocarbon solvent.[8]

» With stirring, slowly add 2,2-dichloropropionic acid to the slurry. The rate of addition should
be controlled to manage the evolution of carbon dioxide.

» Heat the reaction mixture to facilitate the neutralization reaction. The optimal temperature will
depend on the solvent used (e.g., 70°C for monochlorobenzene, boiling point for carbon
tetrachloride).[8]

o Continue heating and stirring until the reaction is complete, which is indicated by the
formation of a solid precipitate of sodium 2,2-dichloropropionate.

o Cool the reaction mixture and separate the solid product by filtration.

e Wash the solid product with the chlorinated hydrocarbon solvent to remove any unreacted
starting material.

e Dry the product to obtain the sodium salt of 2,2-dichloropropionic acid (Dalapon).

Signaling Pathways and Experimental Workflows
Mechanism of Action of Herbicides

The following diagrams illustrate the biochemical pathways targeted by Dalapon and its
alternatives, glyphosate and glufosinate.
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Mechanism of action of Dalapon, which inhibits lipid synthesis.
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Mechanism of action of glyphosate, inhibiting the shikimate pathway.[7]
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Glutamine Synthetase

Mechanism of action of glufosinate, inhibiting glutamine synthetase.

General Workflow for Herbicide Efficacy Field Trial

The following diagram outlines a typical experimental workflow for evaluating the efficacy of a
herbicide in a field setting.
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A generalized workflow for conducting a herbicide efficacy trial.

Conclusion

The cost-benefit analysis of using Methyl 2,2-dichloropropionate is largely a historical
exercise, as its primary application in the synthesis of the now largely discontinued herbicide
Dalapon makes it economically and practically unviable for large-scale agrochemical
production in many regions. While the chemical synthesis is feasible, the superior performance,
broader weed control spectrum, and more favorable environmental profiles of alternative
herbicides like glyphosate and glufosinate have rendered Dalapon and its precursors obsolete
in many agricultural systems. For researchers, the value of Methyl 2,2-dichloropropionate
may lie in specialized, small-scale synthetic applications or as a reference compound in
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toxicological or environmental studies. However, for commercial herbicide development, the
focus has decidedly shifted towards more effective and environmentally benign alternatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b100798?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

